
Application Notes: Preparation of ODQ Stock
Solution

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ODQ

Cat. No.: B1677183 Get Quote

Introduction

1H-[1]Oxadiazolo[4,3-a]quinoxalin-1-one (ODQ) is a potent and selective inhibitor of nitric oxide

(NO)-sensitive soluble guanylate cyclase (sGC)[1]. It is a valuable tool in pharmacological

research to study the physiological and pathophysiological roles of the NO/cGMP signaling

pathway. ODQ exerts its inhibitory effect by oxidizing the prosthetic heme group of sGC,

rendering it insensitive to activation by NO. Given its critical role in research, the accurate and

reproducible preparation of ODQ stock solutions is paramount for obtaining reliable

experimental results. These application notes provide a detailed protocol for the preparation,

storage, and handling of ODQ stock solutions.

Mechanism of Action

The NO/sGC/cGMP signaling pathway is a crucial signaling cascade involved in various

physiological processes, including smooth muscle relaxation, neurotransmission, and platelet

aggregation. Nitric oxide, produced by nitric oxide synthases (NOS), binds to the heme moiety

of sGC, activating the enzyme to convert guanosine triphosphate (GTP) to cyclic guanosine

monophosphate (cGMP). ODQ selectively inhibits this process with an IC50 value of

approximately 20 nM[1]. It does not directly interact with NOS or scavenge NO, but rather

targets the sGC enzyme itself.
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A summary of the key quantitative data for ODQ is presented in the table below for easy

reference.

Property Value Source(s)

Molecular Weight ~187.16 g/mol [1][2]

Appearance
White to light yellow crystalline

solid
[1][2]

Purity ≥98% [1][2]

Solubility in DMSO Up to 100 mM [1]

Solubility in Ethanol
Up to 25 mM (may require

gentle warming)
[1]

Solubility in DMF ~30 mg/mL [2]

Aqueous Solubility Sparingly soluble [2]

Storage (Solid)
-20°C, desiccated, protected

from light
[1][2]

Storage (Stock Solution)
-20°C for up to 1 month; -80°C

for long-term
[1][3][4]

Experimental Protocols
Protocol: Preparation of a 10 mM ODQ Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of ODQ in dimethyl sulfoxide

(DMSO).

Materials:

ODQ (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials
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Calibrated analytical balance

Pipettes and sterile, nuclease-free pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Pre-weighing Preparation: Before opening, allow the vial of ODQ to equilibrate to room

temperature to prevent condensation of moisture.

Weighing ODQ: Carefully weigh out 1.87 mg of ODQ powder on an analytical balance and

transfer it to a sterile microcentrifuge tube.

Solvent Addition: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the

ODQ powder.

Dissolution: Tightly cap the tube and vortex the solution until the ODQ is completely

dissolved. The solution should be clear and free of particulates. Gentle warming in a 37°C

water bath can aid in dissolution if necessary.

Aliquoting and Storage: For convenience and to minimize freeze-thaw cycles, aliquot the

stock solution into smaller, single-use volumes in sterile microcentrifuge tubes[4]. Store the

aliquots at -20°C for short-term storage (up to one month) or at -80°C for long-term storage

(up to one year)[1][3].

Working Solution Preparation: When needed for an experiment, thaw an aliquot of the ODQ
stock solution at room temperature. Prepare the final working solution by diluting the stock

solution in the appropriate cell culture medium or buffer. It is crucial to maintain the final

DMSO concentration in the culture medium below 0.5% (v/v) to avoid solvent-induced

cytotoxicity[5].

Note on Aqueous Solutions: ODQ is sparingly soluble in aqueous buffers[2]. To prepare an

aqueous working solution, it is recommended to first dissolve ODQ in a minimal amount of

DMSO or DMF and then dilute it with the aqueous buffer of choice[2]. Aqueous solutions of
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ODQ are not stable and should be prepared fresh for each experiment and not stored for more

than one day[2].

Mandatory Visualization

Preparation Storage & Use

Start Weigh 1.87 mg ODQ
Equilibrate to RT

Add 1 mL DMSO Vortex to Dissolve Aliquot Solution Store at -20°C / -80°C Thaw for Use Dilute to Working
Concentration Experiment

Click to download full resolution via product page

Caption: Workflow for the preparation of an ODQ stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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